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Compound of Interest

Compound Name: Dicyclohexylamine benzoate

Cat. No.: B3049870 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the corrosion inhibition efficacy of

Dicyclohexylamine Benzoate on common non-ferrous metals, namely copper, aluminum, and

zinc. While Dicyclohexylamine Benzoate is a well-known volatile corrosion inhibitor (VCI),

particularly for ferrous metals, its performance on non-ferrous alloys is less documented in

publicly available literature. This guide synthesizes available information and provides a

comparative perspective against established alternative corrosion inhibitors for which

quantitative data is more readily accessible.

Executive Summary
Dicyclohexylamine Benzoate functions by forming a thin, protective film on metal surfaces,

acting as a barrier against corrosive elements[1]. It is classified as a mixed-type inhibitor,

influencing both anodic and cathodic corrosion processes[1]. While it has shown effectiveness

in protecting copper, brass, aluminum, and zinc under certain conditions, detailed quantitative

performance data remains limited. This guide presents qualitative observations for

Dicyclohexylamine Benzoate and quantitative data for alternative inhibitors to offer a

comparative benchmark.
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Due to the scarcity of specific quantitative data for Dicyclohexylamine Benzoate on non-

ferrous metals, the following tables present its observed performance alongside quantitative

data for common alternative inhibitors. This allows for an indirect comparison of its potential

efficacy.

Table 1: Corrosion Inhibition Performance on Copper

Inhibitor
Test
Method

Corrosive
Medium

Concentr
ation

Corrosio
n Rate
(mm/year
)

Inhibition
Efficiency
(%)

Referenc
e

Dicyclohex

ylamine

Benzoate

Vapor

Phase Test
Humid air

Not

specified

Clean and

bright

surface

observed

Not

specified
[2]

Benzotriaz

ole (BTA)

Weight

Loss
3.5% NaCl 10 mM

Not

specified
~80% [3]

Ethylamine

(EA)

Weight

Loss

3M Nitric

Acid
10⁻¹ M

Not

specified
~75% [4]
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Inhibitor
Test
Method

Corrosive
Medium

Concentr
ation

Corrosio
n Rate
(mm/year
)

Inhibition
Efficiency
(%)

Referenc
e

Dicyclohex

ylamine

Benzoate

Vapor

Phase Test
Humid air

Not

specified

Clean and

bright

surface

observed

Not

specified
[2]

Sodium

Molybdate

Electroche

mical
0.1 M NaCl 250 mg/L

Not

specified

Not

specified

(Forms

passivating

film)

[5]

Cyclohexyl

amine

dithiocarba

mate

Weight

Loss
1 M HCl 8 x 10⁻³ M

0.18576

(mg/h.cm²)
63.0 [4][6]

Sodium

Benzoate

Immersion

Test

Tropical

Seawater

Not

specified

Decreased

over time

50% to

97%
[7]

Table 3: Corrosion Inhibition Performance on Zinc
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Inhibitor
Test
Method

Corrosive
Medium

Concentr
ation

Corrosio
n Rate
(mm/year
)

Inhibition
Efficiency
(%)

Referenc
e

Dicyclohex

ylamine

Benzoate

Vapor

Phase Test
Humid air

Not

specified

Clean and

bright

surface

observed

Not

specified
[2]

Dicyclohex

ylamine

Nitrite

Potentiody

namic

Polarizatio

n

Not

specified

Not

specified

Accelerate

s corrosion
Negative [8][9][10]

Zinc

Phosphate

Electroche

mical

Not

specified

2% in

coating

Not

specified

Improved

performanc

e

[11]

Experimental Protocols
The evaluation of corrosion inhibitors typically involves a variety of standardized experimental

protocols. The data presented for the alternative inhibitors in this guide are based on the

following common methodologies:

1. Weight Loss Method (Gravimetric Analysis)

Principle: This is a fundamental and widely used method to determine the average corrosion

rate. It involves exposing a pre-weighed metal coupon to a corrosive environment for a

specific duration. After exposure, the coupon is cleaned to remove corrosion products and

then re-weighed. The weight loss is used to calculate the corrosion rate and the inhibitor's

efficiency.

Procedure:

Specimen Preparation: Metal coupons (e.g., copper, aluminum, zinc) of known dimensions

are cleaned, degreased, and weighed accurately.
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Exposure: The coupons are immersed in the corrosive solution with and without the

inhibitor at a specified temperature and duration.

Cleaning: After the exposure period, the coupons are removed, cleaned according to

standard procedures (e.g., using appropriate acid solutions to remove corrosion products

without attacking the base metal), rinsed, dried, and re-weighed.

Calculation:

Corrosion Rate (mm/year) = (K × W) / (A × T × D), where K is a constant, W is the

weight loss, A is the surface area, T is the exposure time, and D is the metal density.

Inhibition Efficiency (%) = [(W₀ - Wᵢ) / W₀] × 100, where W₀ is the weight loss without

inhibitor and Wᵢ is the weight loss with inhibitor.

2. Electrochemical Methods

Principle: These techniques provide rapid and detailed information about the corrosion

process and the mechanism of inhibition. They involve measuring the electrochemical

response of the metal in the corrosive environment.

Key Techniques:

Potentiodynamic Polarization: This method involves polarizing the metal sample from its

open circuit potential in both anodic and cathodic directions. The resulting polarization

curve provides information on the corrosion current density (i_corr), corrosion potential

(E_corr), and the anodic and cathodic Tafel slopes. The inhibition efficiency can be

calculated from the reduction in i_corr.

Electrochemical Impedance Spectroscopy (EIS): EIS measures the impedance of the

metal-electrolyte interface over a range of frequencies. The data is often modeled using

equivalent electrical circuits to determine parameters such as charge transfer resistance

(R_ct) and double-layer capacitance (C_dl). An increase in R_ct in the presence of an

inhibitor indicates effective corrosion protection.

3. Vapor Phase Inhibition Test (for VCIs)
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Principle: This test evaluates the ability of a VCI to protect a metal surface without direct

contact.

Procedure:

A metal specimen is placed in a sealed container.

The VCI material (e.g., dicyclohexylamine benzoate powder or impregnated paper) is

placed in the container, physically separated from the metal specimen.

A controlled corrosive atmosphere (e.g., high humidity) is introduced.

The metal specimen is observed for signs of corrosion over a specified period.

Mandatory Visualization
Mechanism of Action and Experimental Workflow

The following diagrams illustrate the proposed mechanism of action for Dicyclohexylamine
Benzoate and a typical experimental workflow for evaluating corrosion inhibitors.
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Caption: Proposed mechanism of Dicyclohexylamine Benzoate on non-ferrous metals.
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Caption: Experimental workflow for evaluating corrosion inhibitor efficacy.
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Conclusion
Dicyclohexylamine Benzoate demonstrates potential as a corrosion inhibitor for non-ferrous

metals such as copper, aluminum, and zinc, primarily through the formation of a protective

surface film. However, a significant gap exists in the publicly available literature regarding

quantitative performance data, making direct comparisons with other inhibitors challenging. The

qualitative evidence suggests it can provide a clean and bright surface finish under vapor

phase conditions. For comprehensive evaluation and selection, it is recommended that

researchers conduct specific performance tests using standardized methods, such as those

outlined in this guide, to generate quantitative data for their specific applications and

environments. This will enable a more direct and accurate comparison with established

alternatives like benzotriazole for copper, sodium molybdate for aluminum, and zinc phosphate

for zinc.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Dicyclohexylamine Benzoate: A Comparative Guide to
its Efficacy on Non-Ferrous Metals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3049870#efficacy-of-dicyclohexylamine-benzoate-on-
non-ferrous-metals]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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